Cas no 2549042-65-9 (2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine)
![2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine structure](https://ossimg.kuujia.com/scimg/2549500/2549042-65-9x500.png)
2549042-65-9 structure
Product Name:2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine
CAS No:2549042-65-9
MF:C16H18BrN3S
MW:364.303221225739
CID:5313861
PubChem ID:154583203
Update Time:2023-08-25
2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2549042-65-9
- 2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine
- AKOS040726902
- F6761-7400
- 2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine
-
- Inchi： 1S/C16H18BrN3S/c17-13-7-14(21-11-13)9-19-6-4-12-8-20(10-15(12)19)16-3-1-2-5-18-16/h1-3,5,7,11-12,15H,4,6,8-10H2
- InChI Key： PXQVAQQWPMLCBT-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CN1CCC2CN(C3C=CC=CN=3)CC12
Computed Properties
- Exact Mass: 363.04048g/mol
- Monoisotopic Mass: 363.04048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 47.6Ų
2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6761-7400-2μmol |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-5μmol |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-10μmol |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-20μmol |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-1mg |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-2mg |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-3mg |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-4mg |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-5mg |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6761-7400-10mg |
2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine |
2549042-65-9 | 10mg |
$118.5 | 2023-09-07 |
2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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